Cas no 633-16-9 (Echiumine)

Echiumine structure
Echiumine structure
Product Name:Echiumine
CAS No:633-16-9
MF:C20H31NO6
MW:381.463246583939
CID:2037923
PubChem ID:15559084
Update Time:2025-04-21

Echiumine Chemical and Physical Properties

Names and Identifiers

    • Echiumine
    • symlandine
    • UNII-TTL6B216YV
    • TTL6B216YV
    • 2-BUTENOIC ACID, 2-METHYL-, 7-((2,3-DIHYDROXY-2-(1-METHYLETHYL)-1-OXOBUTOXY)METHYL)-2,3,5,7A-TETRAHYDRO-1H-PYRROLIZIN-1-YL ESTER, (1R-(1.ALPHA.(Z),7(2S*,3R*),7A.BETA.))-
    • AKOS040734614
    • 633-16-9
    • [(7R,8R)-7-[(Z)-2-methylbut-2-enoyl]oxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methylbutanoate
    • Q27290339
    • 2-Butenoic acid, 2-methyl-, 7-((2,3-dihydroxy-2-(1-methylethyl)-1-oxobutoxy)methyl)-2,3,5,7a-tetrahydro-1H-pyrrolizin-1-yl ester, (1R-(1alpha(Z),7(2S*,3R*),7abeta))-
    • C20H31NO6
    • Inchi: 1S/C20H31NO6/c1-6-13(4)18(23)27-16-8-10-21-9-7-15(17(16)21)11-26-19(24)20(25,12(2)3)14(5)22/h6-7,12,14,16-17,22,25H,8-11H2,1-5H3/b13-6-/t14-,16-,17-,20+/m1/s1
    • InChI Key: MVWPTZQHBOWRTF-KJSUXLSRSA-N
    • SMILES: O(C(/C(=C\C)/C)=O)[C@@H]1CCN2CC=C(COC([C@@]([C@@H](C)O)(C(C)C)O)=O)[C@@H]21

Computed Properties

  • Exact Mass: 381.21513771g/mol
  • Monoisotopic Mass: 381.21513771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • Color/Form: Cryst.

Echiumine Pricemore >>

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